N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide

• IUPAC Name: N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide
• InChI: InChI=1S/C14H19N3O3S/c1-21(19,20)16-13-5-3-9-17(11-13)14(18)7-6-12-4-2-8-15-10-12/h2,4,6-8,10,13,16H,3,5,9,11H2,1H3/b7-6+
• InChI Key: LEOVIERDXNOWKL-VOTSOKGWSA-N
• Canonical SMILES: CS(=O)(=O)NC1CCCN(C1)C(=O)C=CC2=CN=CC=C2
• Isomeric SMILES: CS(=O)(=O)NC1CCCN(C1)C(=O)/C=C/C2=CN=CC=C2
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide is a chemical compound that has been widely researched in the field of medicinal chemistry. It is commonly referred to as a piperidine-based compound and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide is not fully understood. However, it has been proposed to act as a modulator of ion channels and receptors in the central nervous system. It has also been found to inhibit the activity of certain enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to have anticonvulsant effects in animal models of epilepsy. Additionally, it has been investigated for its potential as a neuroprotective agent in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide in lab experiments include its high potency, selectivity, and low toxicity. It has also been found to exhibit good solubility in various solvents, which makes it easier to use in experiments. However, one limitation of using this compound is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the research of N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide. One direction is to investigate its potential as a therapeutic agent for various diseases such as cancer, epilepsy, and neurodegenerative diseases. Another direction is to optimize its synthesis method to increase yield and reduce cost. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential drug targets. Finally, the development of new analogs of N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide may lead to the discovery of more potent and selective compounds with improved therapeutic properties.

Synthesis Methods

The synthesis method for N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide involves the reaction of piperidine with 3-pyridinepropenal in the presence of a catalyst such as triethylamine. The resulting intermediate is then reacted with methanesulfonyl chloride to form the final product. This synthesis method has been optimized for high yield and purity and has been used in various research studies.

Scientific Research Applications

N-[1-[(E)-3-pyridin-3-ylprop-2-enoyl]piperidin-3-yl]methanesulfonamide has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use in cancer treatment and as a neuroprotective agent.